Cas no 2248288-01-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate
• CAS No: 2248288-01-7
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 6150301
• PubChem ID: 165718987
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248288-01-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate
• EN300-6513730

• Inchi： 1S/C13H13N3O5/c1-14-13(20)15-7-6-10(17)21-16-11(18)8-4-2-3-5-9(8)12(16)19/h2-5H,6-7H2,1H3,(H2,14,15,20)
• InChI Key： GYTPSDCMSQWKDO-UHFFFAOYSA-N
• SMILES： O(C(CCNC(NC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate (CAS: 2248288-01-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate (CAS: 2248288-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole-1,3-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a prodrug. The presence of the 3-[(methylcarbamoyl)amino]propanoate moiety allows for enhanced bioavailability and targeted release of active metabolites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound undergoes enzymatic hydrolysis in vivo, releasing an active isoindole-1,3-dione derivative that exhibits potent inhibitory activity against serine proteases. This finding has significant implications for the treatment of conditions such as thrombosis and inflammatory diseases.

Another notable advancement is the exploration of this compound's applications in cancer therapy. Research conducted at the National Cancer Institute revealed that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific protease receptors. The compound's ability to modulate apoptotic pathways while minimizing off-target effects makes it a promising candidate for further development as an anticancer agent.

In addition to its therapeutic potential, recent studies have also focused on optimizing the synthesis and formulation of this compound. A 2024 paper in Organic Process Research & Development described an improved synthetic route that increases yield and purity while reducing environmental impact. Furthermore, novel nanoparticle-based delivery systems have been developed to enhance the compound's stability and tissue-specific targeting, as reported in a recent issue of Advanced Drug Delivery Reviews.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues related to metabolic stability, potential drug-drug interactions, and long-term safety profiles. Ongoing preclinical studies are expected to provide more comprehensive data on these aspects, paving the way for potential clinical trials in the near future.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylcarbamoyl)amino]propanoate represents a versatile and promising compound in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable subject for continued investigation. As research progresses, this molecule may offer new therapeutic options for various diseases, contributing to the advancement of precision medicine and targeted therapies.